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For researchers, scientists, and drug development professionals working with polymeric

materials, selecting the appropriate antioxidant is critical to ensure product stability, longevity,

and performance. This guide provides an objective comparison of Antioxidant 25, a

commercial antioxidant masterbatch, with two widely used standalone antioxidant alternatives:

Irganox 1010 and Butylated Hydroxytoluene (BHT). The performance of these antioxidants is

evaluated across various polymer types, supported by experimental data and detailed

methodologies.

Product Profiles
Antioxidant 25 (Represented by POLYBATCH™ AO 25)

Antioxidant 25 is a general-purpose antioxidant masterbatch, typically supplied in a low-

density polyethylene (LDPE) carrier.[1][2] It is designed to enhance the thermal stability of

polyolefins such as polyethylene (PE) and polypropylene (PP) during high-temperature

processing.[3] While the specific chemical composition of the active antioxidant ingredients in

commercial masterbatches like Antioxidant 25 is often proprietary, they are generally based

on a synergistic blend of primary (radical scavenging) and secondary (peroxide decomposing)

antioxidants.[4][5] For the purpose of this guide, Antioxidant 25 represents a high-

performance, sterically hindered phenolic antioxidant blend in a masterbatch form.[6]
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Irganox 1010 is a high molecular weight, sterically hindered phenolic primary antioxidant.[7][8]

Its chemical name is Pentaerythritol Tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate).

[3][7] Due to its high molecular weight and low volatility, it is suitable for a wide range of organic

polymers and is known for its excellent thermal stability and resistance to extraction.[8][9] It is a

non-discoloring antioxidant widely used in polyolefins, polyamides, polyesters, and PVC.[7][8]

Butylated Hydroxytoluene (BHT)

Butylated Hydroxytoluene (BHT), chemically known as 2,6-di-tert-butyl-4-methylphenol, is a

synthetic phenolic antioxidant with a lower molecular weight compared to Irganox 1010.[10][11]

It is a non-staining antioxidant that protects polymers from the effects of heat and oxygen.[10]

BHT is effective in a variety of elastomers and plastics, including polyethylene and

polypropylene.[5][10] Its lower molecular weight can lead to higher volatility and migration

potential compared to Irganox 1010.[12][13]

Data Presentation: Performance Comparison
The following tables summarize the performance of these antioxidants in key polymer types

based on critical performance indicators.

Table 1: Oxidative Induction Time (OIT) Comparison

Oxidative Induction Time (OIT) is a measure of a material's resistance to thermo-oxidative

degradation. A longer OIT indicates better thermal stability.
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Antioxidant Polymer
Concentration
(wt%)

Test
Temperature
(°C)

OIT (minutes)

Unstabilized HDPE - 200 < 1

Antioxidant

Masterbatch

(Typical)

HDPE 0.3 200 30 - 60+

Irganox 1010 HDPE 0.1 200 ~34

BHT PP 0.1 200 ~15-20[14]

Irganox 1010 PP 0.1 200 ~75

Table 2: Melt Flow Index (MFI) Stability in Polypropylene (PP) after Multiple Extrusions

MFI is an indicator of a polymer's molecular weight. A smaller change in MFI after processing

signifies better stabilization.

Antioxidant Polymer
Number of
Extrusions

MFI (g/10 min)
% Change
from Initial

Unstabilized PP 1 3.5 -

Unstabilized PP 5 9.8 +180%

Irganox 1010 +

Phosphite
PP 1 3.6 -

Irganox 1010 +

Phosphite
PP 5 4.2 +17%

Table 3: Color Stability (Yellowness Index - YI) in Polyethylene (PE)

A lower Yellowness Index indicates better color stability and less degradation.
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Antioxidant Polymer Conditions
Yellowness Index
(YI)

Unstabilized HDPE
After 5 reprocessing

cycles
~15[1]

Antioxidant

Masterbatch
LDPE After gas fade testing

Significantly lower

than phenolic

systems[15]

Irganox 1010 PP After 5 extrusions ~5

BHT PP -

Can contribute to

yellowing in some

systems[15]
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Caption: Mechanism of a primary (hindered phenolic) antioxidant.
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Caption: General experimental workflow for antioxidant evaluation.
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1. Oxidative Induction Time (OIT) Measurement

Objective: To determine the resistance of a stabilized polymer to thermo-oxidative

degradation.

Standard: ASTM D3895.

Apparatus: Differential Scanning Calorimeter (DSC).

Methodology:

A small sample (5-10 mg) of the polymer is placed in an open aluminum DSC pan.

The sample is heated to a specified isothermal temperature (e.g., 200°C for polyethylene)

under an inert nitrogen atmosphere at a constant rate (e.g., 20°C/min).

Once the isothermal temperature is reached and stabilized, the purge gas is switched from

nitrogen to oxygen at the same flow rate.

The time from the introduction of oxygen until the onset of the exothermic oxidation peak

is recorded as the OIT.[16]

2. Melt Flow Index (MFI) Measurement

Objective: To assess changes in the polymer's melt viscosity, which indicates chain scission

(MFI increase) or crosslinking (MFI decrease) due to degradation.

Standard: ASTM D1238.

Apparatus: Extrusion Plastometer (MFI tester).

Methodology:

The barrel of the MFI tester is heated to a specified temperature (e.g., 190°C for

polyethylene, 230°C for polypropylene).

A specified mass of the polymer sample is loaded into the barrel and allowed to preheat.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.hitachi-hightech.com/file/global/pdf/products/science/appli/ana/thermal/application_TA_049e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A standard weight is placed on the piston, forcing the molten polymer through a standard

die.

The extrudate is collected over a specific time period and weighed. The MFI is calculated

and expressed in grams per 10 minutes.[14]

3. Color Stability Measurement (Yellowness Index)

Objective: To quantify the change in color of the polymer after processing or aging, which is

often an indicator of oxidative degradation.

Standard: ASTM E313.

Apparatus: Spectrophotometer or Colorimeter.

Methodology:

Polymer samples are prepared as flat plaques of a specified thickness.

The color coordinates (L, a, b*) of the sample are measured using a colorimeter.

The Yellowness Index (YI) is calculated from the L, a, and b* values.

Measurements are taken on unaged samples and samples subjected to accelerated aging

(e.g., heat or UV exposure) to determine the change in YI.[1]

Conclusion
The choice of an antioxidant system is a critical decision in polymer formulation, with significant

impacts on processing stability and end-product longevity.

Antioxidant 25 (Masterbatch): Offers the convenience of a pre-dispersed, often synergistic

blend of antioxidants that is easy to handle and dose. These formulations are typically

optimized for specific polymer types and processing conditions, providing robust protection

against both processing and long-term degradation.

Irganox 1010: As a high molecular weight hindered phenol, it provides excellent long-term

thermal stability with low volatility and migration. It is a highly effective, non-discoloring
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choice for a wide array of polymers, particularly in applications requiring high-temperature

resistance.[9]

BHT: This lower molecular weight antioxidant is a cost-effective option for general-purpose

applications.[14] However, its higher volatility may make it less suitable for very high-

temperature processing or long-term aging applications where low migration is critical.[13]

Ultimately, the selection between a comprehensive masterbatch like Antioxidant 25 and

standalone alternatives such as Irganox 1010 or BHT will depend on the specific performance

requirements of the application, processing conditions, regulatory considerations, and overall

cost-effectiveness. For critical applications, it is always recommended to conduct experimental

evaluations under conditions that closely replicate the intended processing and end-use

environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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